N-[(1-Ethyl-1H-pyrazol-4-YL)methyl]-N-isobutylamine

• IUPAC Name: N-[(1-ethylpyrazol-4-yl)methyl]-2-methylpropan-1-amine
• InChI: InChI=1S/C10H19N3/c1-4-13-8-10(7-12-13)6-11-5-9(2)3/h7-9,11H,4-6H2,1-3H3
• InChI Key: QMKUVJQYYSTQFM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CNCC(C)C
• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol

Description

“N-[(1-Ethyl-1H-pyrazol-4-YL)methyl]-N-isobutylamine” is a complex organic compound. It contains a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms. The compound also has an ethyl group attached to the pyrazole ring, a methyl group attached to a nitrogen atom, and an isobutyl group attached to the same nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, which is a heterocyclic aromatic ring with two nitrogen atoms. The ethyl group would be attached to one of the carbon atoms in the pyrazole ring, and the isobutyl and methyl groups would be attached to a nitrogen atom.

Scientific Research Applications

• Siderophores

  • Scientific Field : Environmental Sciences, Medicine, Agriculture.
  • Application Summary : Siderophores are renowned for their high iron binding capacity, essential for all life forms requiring iron. They have applications in medicine, agriculture, and environmental sciences.
  • Methods of Application : Siderophores are synthesized via nonribosomal peptide synthetase (NRPS) and non-NRPS pathways. They regulate bioavailable iron levels.
  • Results or Outcomes : Applications include biological pest control, disease treatment, ecological pollution remediation, and heavy metal ion removal.

• Pyrazole Derivatives

  • Scientific Field : Medicinal Chemistry, Drug Discovery, Agrochemistry.
  • Application Summary : Pyrazoles hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture. They have diverse biological activities, encompassing roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents.
  • Methods of Application : Methods for accessing the pyrazole moiety span from utilizing transition-metal catalysts and photoredox reactions to employing one-pot multicomponent processes, novel reactants, and innovative reaction types.
  • Results or Outcomes : Pyrazole derivatives have shown fascinating properties, driving significant interest in pyrazole chemistry.

Safety And Hazards

The safety and hazards associated with this compound would depend on its exact molecular structure and its intended use. As with any chemical compound, appropriate safety precautions should be taken when handling it.